Cas no 511-20-6 (ααα (20R,24S)-24-Methylcholestane)

• Product Name: ααα (20R,24S)-24-Methylcholestane
• CAS No: 511-20-6
• Molecular Formula: C₂₈H₅₀
• Molecular Weight: 386.6966
• CID: 1058237
• PubChem ID: 164641

ααα (20R,24S)-24-Methylcholestane Properties

Names and Identifiers

• ααα (20R,24S)-24-Methylcholestane
• (5α)-Ergostane
• 5α-Ergostane
• (5alpha)-ergostane
• Ergostane
• Ergostane, (5alpha)-
• ααα (20R,24S)-24-Methylcholestane50µg
• (5R,8R,9S,10S,13R,14S,17R)-17-[(2R,5S)-5,6-dimethylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene
• 5alpha-ergostane
• 511-20-6
• ERGOSTANE [MI]
• DTXSID70948162
• DB-219300
• 5a-ergostane
• Y0XC723P4C
• (24S)-5.ALPHA.-ERGOSTANE
• Q27109325
• (5.ALPHA.)-ERGOSTANE
• UNII-Y0XC723P4C
• CHEBI:20652
• 5.ALPHA.-ERGOSTANE

• InChIKey： WAAWMJYYKITCGF-UHFFFAOYSA-N
• Inchi： InChI=1S/C28H50/c1-19(2)20(3)10-11-21(4)24-14-15-25-23-13-12-22-9-7-8-17-27(22,5)26(23)16-18-28(24,25)6/h19-26H,7-18H2,1-6H3
• SMILES： CC(C)C(C)CCC(C)C1CCC2C3CCC4CCCCC4(C)C3CCC12C

Computed Properties

• Exact Mass: 386.3915
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 5
• Monoisotopic Mass: 386.391
• Heavy Atom Count: 28
• Complexity: 534
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0
• Refractive Index: 1.8780 (estimate)
• Boiling Point: 447.83°C (rough estimate)
• Melting Point: 85°
• Flash Point: 216.5°C
• Specific Rotation: D20 +17° (c = 2 in chloroform)
• Density: 0.8615 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids